Cas no 61837-68-1 (2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-)

2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl- structure
61837-68-1 structure
Product name:2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-
CAS No:61837-68-1
MF:C11H12N2O4
MW:236.22398
CID:464970
PubChem ID:71391813

2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-
    • 5-(3,4-dihydroxyphenyl)-5-ethylimidazolidine-2,4-dione
    • DTXSID30813640
    • 61837-68-1
    • Inchi: InChI=1S/C11H12N2O4/c1-2-11(9(16)12-10(17)13-11)6-3-4-7(14)8(15)5-6/h3-5,14-15H,2H2,1H3,(H2,12,13,16,17)
    • InChI Key: YTMHKZJLFQDIIU-UHFFFAOYSA-N
    • SMILES: CCC1(C(=O)NC(=O)N1)C2=CC(=C(C=C2)O)O

Computed Properties

  • Exact Mass: 236.07976
  • Monoisotopic Mass: 236.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 98.7Ų

Experimental Properties

  • PSA: 98.66

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